Cas no 1260680-39-4 (3-(4-methoxy-3-nitrophenyl)pyrrolidine)

• Product Name: 3-(4-methoxy-3-nitrophenyl)pyrrolidine
• CAS No: 1260680-39-4
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5989655
• PubChem ID: 129953873
• Update Time: 2025-06-13

3-(4-methoxy-3-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3-nitrophenyl)pyrrolidine
• EN300-1859817
• 1260680-39-4

• Inchi： 1S/C11H14N2O3/c1-16-11-3-2-8(6-10(11)13(14)15)9-4-5-12-7-9/h2-3,6,9,12H,4-5,7H2,1H3
• InChI Key： GWEOZEBUQATWOW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])C1CNCC1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-(4-methoxy-3-nitrophenyl)pyrrolidine

Recent Advances in the Study of 3-(4-Methoxy-3-Nitrophenyl)Pyrrolidine (CAS: 1260680-39-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(4-methoxy-3-nitrophenyl)pyrrolidine (CAS: 1260680-39-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a pyrrolidine ring substituted with a 4-methoxy-3-nitrophenyl group, exhibits unique chemical properties that make it a promising candidate for further investigation. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, shedding light on its role in modern medicinal chemistry.

One of the key areas of interest is the compound's potential as a building block for novel pharmacophores. Researchers have successfully synthesized 3-(4-methoxy-3-nitrophenyl)pyrrolidine through optimized routes, achieving high yields and purity. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups on the phenyl ring creates interesting electronic properties that influence the compound's reactivity and interaction with biological targets. These characteristics have prompted investigations into its use as a precursor for more complex molecules with potential therapeutic value.

Recent pharmacological screening has revealed that derivatives of 3-(4-methoxy-3-nitrophenyl)pyrrolidine demonstrate notable activity against various biological targets. In particular, studies have shown promising results in modulating specific enzyme systems and receptor interactions. The compound's structural features allow for diverse modifications, enabling researchers to fine-tune its biological activity and pharmacokinetic properties. This versatility has led to its incorporation in several drug discovery programs targeting neurological disorders and inflammatory conditions.

From a mechanistic perspective, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into how 3-(4-methoxy-3-nitrophenyl)pyrrolidine interacts with biological macromolecules. Molecular docking simulations suggest that the compound can adopt favorable binding conformations in various protein active sites, with the nitro group playing a crucial role in forming specific interactions. These findings have guided the design of more potent analogs with improved target selectivity and reduced off-target effects.

The compound's potential applications extend beyond therapeutic development. Recent reports indicate its utility in chemical biology as a versatile scaffold for probe development. Researchers have successfully conjugated 3-(4-methoxy-3-nitrophenyl)pyrrolidine with various reporter groups, creating valuable tools for studying biological processes at the molecular level. These probes have shown particular promise in imaging applications and target validation studies.

Despite these promising developments, challenges remain in fully realizing the potential of 3-(4-methoxy-3-nitrophenyl)pyrrolidine. Current research efforts are focused on optimizing its synthetic routes to improve scalability and cost-effectiveness, as well as addressing certain physicochemical limitations. Additionally, comprehensive toxicological evaluations are underway to assess its safety profile for potential clinical applications. The coming years are expected to yield significant advancements in our understanding and utilization of this interesting compound.

In conclusion, 3-(4-methoxy-3-nitrophenyl)pyrrolidine (CAS: 1260680-39-4) represents a valuable chemical entity with diverse applications in pharmaceutical research and chemical biology. Its unique structural features and demonstrated biological activity make it a compelling subject for continued investigation. As research progresses, this compound may serve as the foundation for novel therapeutic agents and research tools, contributing to advancements in medicinal chemistry and drug discovery.